Cas no 887880-22-0 (3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887880-22-0
• MF: C₂₂H₁₃ClF₂N₂O₃
• MW: 426.800031423569
• CID: 6377145
• PubChem ID: 16814525
• Update Time: 2025-05-27

3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide
• 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)benzofuran-2-carboxamide
• 3-[(2-chloro-6-fluorobenzoyl)amino]-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide
• F0666-0684
• AB00671511-01
• AKOS024594312
• 887880-22-0
• 2-Benzofurancarboxamide, 3-[(2-chloro-6-fluorobenzoyl)amino]-N-(3-fluorophenyl)-

• Inchi： 1S/C22H13ClF2N2O3/c23-15-8-4-9-16(25)18(15)21(28)27-19-14-7-1-2-10-17(14)30-20(19)22(29)26-13-6-3-5-12(24)11-13/h1-11H,(H,26,29)(H,27,28)
• InChI Key： CLHYMQKOPMMEGF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=C(C(NC2C=CC=C(C=2)F)=O)OC2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 426.0582763g/mol
• Monoisotopic Mass: 426.0582763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 449.6±45.0 °C(Predicted)
• pka: 10.35±0.43(Predicted)

Additional information on 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide (CAS: 887880-22-0)

3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide (CAS: 887880-22-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This benzofuran derivative has shown promising potential as a therapeutic agent, particularly in the context of targeted cancer therapies and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The compound's unique chemical structure, characterized by the presence of multiple fluorine atoms and a benzofuran core, contributes to its high binding affinity for specific molecular targets. Research indicates that 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide acts as a potent inhibitor of key signaling pathways involved in cell proliferation and inflammation. Notably, it has been shown to selectively target kinases such as JAK2 and FLT3, which are frequently dysregulated in hematological malignancies and autoimmune disorders.

Recent preclinical studies have demonstrated the compound's efficacy in inhibiting tumor growth in xenograft models of acute myeloid leukemia (AML) and myeloproliferative neoplasms (MPNs). In these studies, administration of the compound led to significant reductions in tumor volume and improved survival rates. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and moderate half-life, suggests potential for clinical development.

Further investigations have explored the compound's anti-inflammatory properties. In vitro and in vivo experiments have revealed its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both an anticancer and anti-inflammatory agent highlights its versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in the development of 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide. Issues such as potential off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity, as well as on identifying biomarkers for patient stratification in clinical trials.

In conclusion, 3-(2-chloro-6-fluorobenzamido)-N-(3-fluorophenyl)-1-benzofuran-2-carboxamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique pharmacological profile and demonstrated efficacy in preclinical models warrant further investigation, including advanced toxicology studies and early-phase clinical trials. As research progresses, this compound may emerge as a valuable addition to the therapeutic arsenal against these challenging conditions.